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Compound of Interest

Compound Name: Ethylene formate

Cat. No.: B146916

A Note on Nomenclature: The term "Ethylene Formate" is ambiguous in standard chemical
nomenclature. This guide assumes the intended compound is Ethylene Carbonate (1,3-
dioxolan-2-one), the cyclic ester of ethylene glycol and carbonic acid. This assumption is based
on the common industrial relevance and the close relationship of its derivatives to compounds
that could be misnamed as such. Ethylene carbonate is a pivotal solvent and chemical
intermediate, particularly in the realm of energy storage and materials science.

Core Chemical and Physical Properties

Ethylene carbonate is a colorless, odorless crystalline solid at room temperature, transitioning
to a clear liquid above its melting point.[1] It is a highly polar aprotic solvent with a high
dielectric constant, making it an excellent solvent for a variety of polymers and salts.[2][3]

Table 1: Physical and Chemical Properties of Ethylene Carbonate
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Property Value References
Chemical Formula C3H403 [4]
Molecular Weight 88.06 g/mol [5]

CAS Number 96-49-1 [2]
Appearance Transpare.nt c.:rystalline solid or (4]

colorless liquid

Melting Point 34-37 °C [1]

Boiling Point 248 °C at 760 mmHg [4]

Density 1.3218 g/mL at 25 °C [4]

Solubility in Water

Soluble

[1]14]

Solubility in Organic Solvents

Soluble in ethanol, ethyl
acetate, benzene, chloroform,
ether, n-butanol, and carbon
tetrachloride. Insoluble in

gasoline and turpentine.

[4]

Dipole Moment

49D

[1]

Flash Point

160 °C

[4]

Synthesis of Ethylene Carbonate

The primary industrial synthesis of ethylene carbonate involves the reaction of ethylene oxide

with carbon dioxide.[1] Alternative methods, particularly those avoiding hazardous reagents like

phosgene, have been developed, such as the transesterification of urea with ethylene glycol.[6]

Synthesis from Ethylene Oxide and Carbon Dioxide

This is the most common industrial method, valued for its high atom economy. The reaction is

typically catalyzed by various compounds, including zinc phenolates or ionic liquids.[1][7]
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Figure 1: Synthesis of Ethylene Carbonate.

Experimental Protocol: Synthesis from Ethylene Oxide and CO2[7][8]

o Reactor Preparation: A stainless-steel autoclave reactor is purged of air by filling it three
times with carbon dioxide to 1.0 MPa and then releasing the pressure.

* Charging the Reactor: The required amount of catalyst (e.g., zinc phenolate in a solvent like
methylene chloride) and liquid ethylene oxide are charged into the autoclave.

o Pressurization and Heating: The reactor is then pressurized with carbon dioxide to the
desired reaction pressure (e.g., 1.5 MPa). The autoclave is heated to the reaction
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temperature (e.g., 115 °C) and stirred.

o Reaction: The reaction is allowed to proceed for a set duration (e.g., 75 minutes).

o Cooling and Depressurization: After the reaction time, the autoclave is cooled to room
temperature, and the excess pressure is carefully released.

 Purification: The reaction mixture is passed through a silica gel column with an appropriate
eluent (e.g., dichloromethane) to separate the catalyst. The resulting product can be further
purified by distillation or melt crystallization to achieve high purity, particularly for battery-
grade applications.[9][10][11]

Synthesis from Urea and Ethylene Glycol

This method is considered a greener alternative as it avoids the use of ethylene oxide. The
reaction proceeds via transesterification.[12]
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Figure 2: Urea-based Synthesis of Ethylene Carbonate.
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Experimental Protocol: Synthesis from Urea and Ethylene Glycol[12][13]

o Reactant Mixture: Urea, ethylene glycol, and a catalyst (e.g., La(NOs)s or Fe-doped ZnO) are
placed in a three-neck round-bottom flask equipped with a heating mantle and a stirrer.

e Reaction Conditions: The reaction is conducted under reduced pressure (e.g., 15 kPa) to
facilitate the removal of the ammonia byproduct, which drives the reaction to completion. The
mixture is heated to the reaction temperature (e.g., 140 °C) with vigorous stirring for a
specified time (e.g., 3 hours).

e Product Isolation and Purification: After the reaction, the product mixture is cooled. The solid
product can be purified by recrystallization or distillation under reduced pressure.

Key Chemical Reactions of Ethylene Carbonate

Ethylene carbonate undergoes several important reactions, including hydrolysis,
transesterification, and ring-opening polymerization, making it a versatile building block in
organic synthesis.

Hydrolysis
Ethylene carbonate hydrolyzes to form ethylene glycol. This reaction is catalyzed by both acids

and bases, with the base-catalyzed hydrolysis being significantly faster.[5][14] The hydrolysis
rate increases with pH and temperature.[14][15]
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Figure 3: Hydrolysis of Ethylene Carbonate.

© 2025 BenchChem. All rights reserved. 7117 Tech Support


https://www.benchchem.com/product/b146916?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol: Catalytic Hydrolysis to Ethylene Glycol[16][17]

e Reaction Setup: A mixture of ethylene carbonate and water (e.g., a molar ratio of 1:2.5) is
prepared in a reactor. A catalyst, such as Alz0s, is added to the mixture.

e Heating: The reaction mixture is heated to a temperature of 140-145 °C for approximately 2
hours.

e Monitoring and Completion: The reaction can be monitored for the complete consumption of
ethylene carbonate.

e Product Separation: The ethylene glycol product can be separated and purified by distillation.

Transesterification

Ethylene carbonate can undergo transesterification with alcohols to produce dialkyl carbonates
and ethylene glycol. A significant industrial application of this reaction is the synthesis of
dimethyl carbonate (DMC) using methanol.[1][18]
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Figure 4: Transesterification to Dimethyl Carbonate.
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Experimental Protocol: Transesterification with Ethanol to Diethyl Carbonate[19]
o Catalyst Preparation: A catalyst such as sodium ethoxide is used.

o Reaction Mixture: Ethylene carbonate and an excess of ethanol are mixed in a reactor with
the catalyst.

o Reaction Conditions: The reaction is carried out at a suitable temperature, and the progress
is monitored. The formation of diethyl carbonate and ethylene glycol is observed.

e Product Separation: The products are separated, typically by distillation, to isolate the diethyl
carbonate.

Ring-Opening Polymerization

Ethylene carbonate can undergo ring-opening polymerization (ROP) to form poly(ethylene
carbonate) or, with the loss of carbon dioxide, poly(ethylene oxide).[20][21] This reaction is
typically initiated by bases, Lewis acids, or transesterification catalysts.[21] The resulting
polymer structure can be a copolymer of ether and carbonate linkages.[20][22]
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Figure 5: Ring-Opening Polymerization of Ethylene Carbonate.
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Experimental Protocol: Ring-Opening Polymerization[21][23]

e Monomer and Initiator: Purified ethylene carbonate and an initiator (e.g., KOH or a dual
catalyst system like a Lewis base and a Lewis acid) are charged into a reaction vessel under
an inert atmosphere.

e Polymerization: The mixture is heated to the desired polymerization temperature (e.g., 160-
200 °C), often under microwave irradiation to accelerate the reaction.

» Termination and Precipitation: The polymerization is terminated, and the resulting polymer is
dissolved in a suitable solvent and precipitated in a non-solvent to isolate the purified
polymer.

o Characterization: The polymer's structure (carbonate vs. ether content) and molecular weight
are determined using techniques like NMR and GPC.

Dehydrogenation to Vinylene Carbonate

Ethylene carbonate can be dehydrogenated to produce vinylene carbonate, an important
additive in lithium-ion battery electrolytes. This can be achieved through a two-step process
involving chlorination followed by dehydrochlorination, or via direct catalytic dehydrogenation.
[24][25]
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Figure 6: Dehydrogenation to Vinylene Carbonate.
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Experimental Protocol: Catalytic Dehydrogenation to Vinylene Carbonate[24]

o Catalyst Bed Preparation: A fixed-bed reactor is packed with a dehydrogenation catalyst

(e.g., ZnO-Cr203 supported on Al203).

Reaction Conditions: Ethylene carbonate is continuously fed into the reactor at a specific
space velocity. The reaction is carried out at high temperatures (e.g., 300 °C) and pressures
(e.g., 0.4 MPa) in the presence of a carrier gas like nitrogen or hydrogen.

Product Collection and Purification: The product stream is collected, and vinylene carbonate
is separated from unreacted ethylene carbonate and byproducts, often by distillation due to
their significant difference in boiling points.[26]

Applications in Research and Drug Development

Ethylene carbonate's unique properties make it valuable in several areas relevant to the

pharmaceutical and drug development industries.

Solvent for Drug Formulation and Delivery: Its high polarity and low toxicity make it a suitable
solvent for various active pharmaceutical ingredients (APIs).[3][27] It can be used in the
preparation of polymer-based drug delivery systems.

Intermediate in Organic Synthesis: Ethylene carbonate is a versatile intermediate for
synthesizing a range of organic molecules, including pharmaceuticals.[28]

Electrolyte in Biomedical Devices: Its application as an electrolyte in lithium-ion batteries
extends to power sources for implantable medical devices. The purity of ethylene carbonate
is critical in these applications to ensure device longevity and safety.[2][10]

Safety and Handling

Ethylene carbonate is considered to have low toxicity.[3] However, as with all chemicals,

appropriate safety precautions should be taken. It should be stored in a cool, dry, and well-

ventilated area.[6] For transportation, it is typically handled in galvanized iron or paint-baking
drums.[6]
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This technical guide provides a foundational understanding of the chemistry of ethylene
carbonate. Its versatile reactivity and favorable properties ensure its continued importance in
both industrial applications and scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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